molecular formula C10H20BrNO B8402072 6-Bromo-N,N-diethylhexanamide

6-Bromo-N,N-diethylhexanamide

Cat. No.: B8402072
M. Wt: 250.18 g/mol
InChI Key: HHKKDNPOOYXWOO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Bromo-N,N-diethylhexanamide is a useful research compound. Its molecular formula is C10H20BrNO and its molecular weight is 250.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H20BrNO

Molecular Weight

250.18 g/mol

IUPAC Name

6-bromo-N,N-diethylhexanamide

InChI

InChI=1S/C10H20BrNO/c1-3-12(4-2)10(13)8-6-5-7-9-11/h3-9H2,1-2H3

InChI Key

HHKKDNPOOYXWOO-UHFFFAOYSA-N

Canonical SMILES

CCN(CC)C(=O)CCCCCBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 6-bromohexanoyl chloride (100 g, 468 mmol) in 350 ml of tetrahydrofuran was poured into a solution of diethylamine (1.08 moles, 79 g, 112 ml) in 800 ml of rapidly stirring water. The mixture was then extracted with 2×200 ml of CH2Cl2 and the pooled extracts were washed with 250 ml of brine. Drying over Na2SO4 and concentration under recuced pressure afforded 111.6 g (446 mmol, 100% yield) of product as a pale yellow oil: 1H NMR (Me2SO-d6, 300 MHz) δ3.5 (t, J=6.7 Hz, 2H), 3.2-3.3 (m, 4H), 2.3 (t, J=7.5 Hz, 2H), 1.8 (m, 2H), 1.3-1.6 (m, 4H), 1.1 (t, J=7.1 Hz, 3H), 0.99 (t, J=7.0 Hz, 3H).
Quantity
100 g
Type
reactant
Reaction Step One
Quantity
112 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
350 mL
Type
solvent
Reaction Step One
Yield
100%

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